Cas no 2639423-63-3 (tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate)

Tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a thienopyrimidine core with an amino and carboxylate ester functional group. This intermediate is valuable in pharmaceutical and agrochemical synthesis due to its structural versatility, enabling further derivatization at the 4-amino and 6-carboxylate positions. The tert-butyl ester group enhances solubility and stability, facilitating handling and purification. Its rigid thienopyrimidine scaffold contributes to binding affinity in biologically active molecules, making it useful in drug discovery for kinase inhibitors or antimicrobial agents. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate structure

2639423-63-3 structure

Product Name:tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate

CAS No:2639423-63-3

MF:C₁₂H₁₅N₃O₂S

MW:265.331401109695

CID:5664116

PubChem ID:165900977

Update Time:2025-06-07

tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
- EN300-27730433
- 2639423-63-3
- tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate
- Inchi： 1S/C12H15N3O2S/c1-6-7-9(13)14-5-15-10(7)18-8(6)11(16)17-12(2,3)4/h5H,1-4H3,(H2,13,14,15)
- InChI Key： IEPUZVZGMJRWSP-UHFFFAOYSA-N
- SMILES： S1C2C(=C(N)N=CN=2)C(C)=C1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 265.08849790g/mol
Monoisotopic Mass: 265.08849790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 106Å²

tert-butyl 4-amino-5-methylthieno2,3-dpyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27730433-0.05g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	0.05g	$912.0	2025-03-19
Enamine	EN300-27730433-0.1g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	0.1g	$956.0	2025-03-19
Enamine	EN300-27730433-0.25g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	0.25g	$999.0	2025-03-19
Enamine	EN300-27730433-0.5g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	0.5g	$1043.0	2025-03-19
Enamine	EN300-27730433-1.0g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	1.0g	$1086.0	2025-03-19
Enamine	EN300-27730433-2.5g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	2.5g	$2127.0	2025-03-19
Enamine	EN300-27730433-5.0g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	5.0g	$3147.0	2025-03-19
Enamine	EN300-27730433-10.0g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3	95.0%	10.0g	$4667.0	2025-03-19
Enamine	EN300-27730433-1g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3		1g	$1086.0	2023-09-10
Enamine	EN300-27730433-5g	tert-butyl 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	2639423-63-3		5g	$3147.0	2023-09-10